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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyltrienolone, also known as Metribolone or R1881, is a potent, non-aromatizable synthetic

androgen and a 17α-alkylated derivative of nandrolone.[1][2] Due to its high binding affinity for

the androgen receptor (AR), it has become an invaluable tool in endocrinology and cancer

research, particularly in studies involving androgen signaling pathways.[2][3] This technical

guide provides an in-depth overview of the physicochemical properties of Methyltrienolone,

detailed experimental protocols for its characterization, and a visualization of its primary

signaling pathway.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Methyltrienolone is crucial for

its proper handling, storage, and application in experimental settings. These properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

(8S,13S,14S,17S)-17-hydroxy-

13,17-dimethyl-

1,2,6,7,8,14,15,16-

octahydrocyclopenta[a]phenan

thren-3-one

[4]

Synonyms
Metribolone, R1881,

Methyltrenbolone
[1]

CAS Number 965-93-5 [1]

Molecular Formula C₁₉H₂₄O₂ [4]

Molecular Weight 284.4 g/mol [4]

Appearance

White to off-white or light

yellow to yellow crystalline

powder

[2][5]

Melting Point 170 °C [5][6]

Boiling Point
485.9 °C at 760 mmHg

(Predicted)
[5]

Density 1.17 g/cm³ (Predicted) [5]

Solubility

Poorly soluble in water.

Soluble in DMSO (≥10mg/mL)

and ethanol.

[2][5][7]

pKa 14.79 ± 0.40 (Predicted) [5]

LogP 3.11 (Predicted) [8]

Storage 2-8°C, protected from light. [5]
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Stability

Should be protected from

strong oxidizing agents, acids,

and bases to prevent

decomposition. The 17α-

alkylated structure confers

metabolic stability.

[2]

Experimental Protocols
Accurate characterization of Methyltrienolone is essential for reliable experimental outcomes.

The following section details methodologies for key experiments.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid like Methyltrienolone.

Methodology:

Sample Preparation: A small amount of finely powdered Methyltrienolone is packed into a

capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is increased rapidly to about 10-15°C below the expected melting point

(170°C).

The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first drop of liquid appears is recorded as the start of the

melting range.

The temperature at which the entire solid has melted is recorded as the end of the melting

range.
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Interpretation: A sharp melting range (typically 0.5-1°C) is indicative of high purity. A broad

melting range suggests the presence of impurities.

Solubility Determination
Determining the solubility of Methyltrienolone in various solvents is crucial for preparing stock

solutions and understanding its behavior in biological assays.

Methodology:

Solvent Selection: A range of solvents relevant to research applications should be tested

(e.g., DMSO, ethanol, cell culture media).

Procedure (Shake-Flask Method):

An excess amount of Methyltrienolone is added to a known volume of the solvent in a

sealed vial.

The vial is agitated at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The suspension is then filtered to remove any undissolved solid.

The concentration of Methyltrienolone in the clear filtrate is determined using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Analysis (HPLC):

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase for steroid

analysis.

Detection: UV detection at a wavelength of approximately 254 nm is suitable for

Methyltrienolone.
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Quantification: The concentration is determined by comparing the peak area of the sample

to a standard curve prepared from known concentrations of Methyltrienolone.

Stability Assessment
Evaluating the stability of Methyltrienolone under various conditions is important for ensuring

the integrity of stock solutions and experimental results.

Methodology:

Solution Preparation: Prepare solutions of Methyltrienolone in relevant solvents at a known

concentration.

Storage Conditions: Aliquots of the solutions are stored under different conditions, including:

Temperature: Refrigerated (2-8°C), room temperature, and elevated temperatures (e.g.,

40°C).

Light: Protected from light versus exposed to light.

Time Points: Samples are analyzed at various time points (e.g., 0, 24, 48, 72 hours, and

weekly).

Analysis: The concentration of Methyltrienolone in each sample is determined by HPLC, as

described in the solubility determination protocol.

Evaluation: The percentage of degradation is calculated by comparing the concentration at

each time point to the initial concentration.

Signaling Pathway and Experimental Workflows
Methyltrienolone exerts its biological effects primarily through the androgen receptor (AR), a

ligand-activated transcription factor. The following diagrams, generated using Graphviz,

illustrate the AR signaling pathway and a typical experimental workflow for studying

Methyltrienolone's effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Nucleus
Methyltrienolone Inactive AR

(bound to HSPs)
Binds

Active AR

Conformational Change

HSPs
Dissociation

AR Dimer

Dimerization

Androgen Response
Element (ARE)

Binds
Gene Transcription

Initiates

Click to download full resolution via product page

Caption: Androgen Receptor (AR) Signaling Pathway of Methyltrienolone.
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Caption: Experimental Workflow for Studying Methyltrienolone's Biological Effects.

Conclusion
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Methyltrienolone remains a cornerstone for in vitro and in vivo studies of androgen action. Its

high potency and specificity for the androgen receptor make it an excellent research tool. A

comprehensive understanding of its physicochemical properties and the application of robust

experimental protocols are paramount for generating reproducible and reliable data. This guide

serves as a foundational resource for researchers utilizing Methyltrienolone in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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